N-(2,6-dioxopiperidin-3-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide
Description
This compound is a derivative of phthalimide . It is a functionalized cereblon ligand used for the development of Thalidomide-based PROTACs . It allows rapid conjugation with carboxyl linkers due to the presence of an amine group via peptide coupling reactions . It is also a basic building block for making a protein degrader library .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature . Based on 2-(2,6-dioxopiperidin-3-yl)-4-fluoroisoindoline-1,3-dione as a raw material, a series of novel pomalidomide linked with diphenylcarbamide derivatives were synthesized through several step reactions of substitution, click reaction, and addition reaction . The structures of these compounds were confirmed by 1H NMR, 13C NMR, and MS .Molecular Structure Analysis
The molecular structure of similar compounds has been confirmed by 1H NMR, 13C NMR, and MS . The exact structure of “N-(2,6-dioxopiperidin-3-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide” would need to be confirmed using similar techniques.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds involve several steps of substitution, click reaction, and addition reaction . The exact reactions for “N-(2,6-dioxopiperidin-3-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide” would need to be determined based on its specific structure.Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds include a molecular weight of 274.23 and a storage temperature of room temperature under an inert atmosphere . The exact properties of “N-(2,6-dioxopiperidin-3-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide” would need to be determined based on its specific structure.Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2,6-dioxopiperidin-3-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide involves the condensation of 3,5-dicarbethoxy-4-oxopiperidine with ethyl acetoacetate, followed by cyclization and subsequent reaction with ammonia to form the final product.", "Starting Materials": [ "3,5-dicarbethoxy-4-oxopiperidine", "ethyl acetoacetate", "ammonia" ], "Reaction": [ "Step 1: Condensation of 3,5-dicarbethoxy-4-oxopiperidine with ethyl acetoacetate in the presence of a base such as sodium ethoxide or potassium tert-butoxide to form N-(3,5-dicarbethoxy-4-oxopiperidin-1-yl)-2-oxobutanamide.", "Step 2: Cyclization of the intermediate product in the presence of a Lewis acid catalyst such as zinc chloride or aluminum chloride to form 6-oxo-1,6-dihydropyridine-2-carboxylic acid ethyl ester.", "Step 3: Reaction of the intermediate product with ammonia in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride to form N-(2,6-dioxopiperidin-3-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide." ] } | |
CAS RN |
1910778-49-2 |
Product Name |
N-(2,6-dioxopiperidin-3-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide |
Molecular Formula |
C11H11N3O4 |
Molecular Weight |
249.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
